Cas no 62606-04-6 (Benzenamine, N-[3-(methylsulfonyl)-5-nitrophenyl]-2,4,6-trinitro-)

• Product Name: Benzenamine, N-[3-(methylsulfonyl)-5-nitrophenyl]-2,4,6-trinitro-
• CAS No: 62606-04-6
• MF: C₁₃H₉N₅O₁₀S
• MW: 427.303061246872
• CID: 438394
• PubChem ID: 71384696
• Update Time: 2025-04-19

Benzenamine, N-[3-(methylsulfonyl)-5-nitrophenyl]-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-[3-(methylsulfonyl)-5-nitrophenyl]-2,4,6-trinitro-
• N-(3-methylsulfonyl-5-nitrophenyl)-2,4,6-trinitroaniline
• DTXSID40806947
• N-[3-(Methanesulfonyl)-5-nitrophenyl]-2,4,6-trinitroaniline
• 62606-04-6

• Inchi： 1S/C13H9N5O10S/c1-29(27,28)10-3-7(2-8(4-10)15(19)20)14-13-11(17(23)24)5-9(16(21)22)6-12(13)18(25)26/h2-6,14H,1H3
• InChI Key： MLFDAHHZYLATRD-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C=C(C=1)NC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 427.00707
• Monoisotopic Mass: 427.00701267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 238Ų

Experimental Properties

• PSA: 218.73